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Compound of Interest

8-Chloroisoquinoline-1-carboxylic
Compound Name:

acid
CAS No.: 1416714-06-1
Cat. No.: B1435125

Get Quote

Executive Technical Summary

Compound: 8-Chloroisoquinoline-1-carboxylic acid Molecular Formula:

Molecular Weight: 207.61 g/mol Significance: A critical building block for fused heterocyclic
drug candidates. The presence of the chlorine atom at the C8 position (peri-position) induces

significant steric and electronic deshielding effects on the C1-carboxyl group, distinguishing it
spectroscopically from its 4-chloro or 5-chloro isomers.

Synthesis & Sample Preparation Context

To ensure accurate spectroscopic data, the sample must be isolated from common synthetic
byproducts (e.g., Reissert compounds or unreacted 8-chloroisoquinoline).

Validated Synthesis Pathway (Reissert Method)

The most reliable route for generating high-purity spectroscopic samples involves the Reissert
reaction followed by acid hydrolysis.
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8-Chloroisoquinoline DCM, 0°C Reissert Intermediate Hydrolysis | 8-Chloroisoquinoline-1-carboxylic acid
(Starting Material) "1 (N-benzoyl-1-cyano-8-chloro-1,2-dihydroisoquinoline) = (Target)
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Figure 1:Synthetic workflow for isolating analytical-grade 8-chloroisoquinoline-1-carboxylic
acid.

Spectroscopic Data Profile
A. Mass Spectrometry (MS)

The mass spectrum provides the primary confirmation of the halogen substitution pattern.
 lonization Mode: ESI (-) (Negative mode preferred for carboxylic acids) or ESI (+).
o Diagnostic Features:

o Molecular lon:

at
206.0.

o Isotope Pattern: A characteristic 3:1 intensity ratio for

206 : 208, confirming the presence of a single Chlorine atom (

'S

).

o Fragmentation (MS/MS): Loss of

(44 Da) to generate the 8-chloroisoquinolinyl radical/anion (

162).

B. Infrared Spectroscopy (FT-IR)
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* Method: ATR (Attenuated Total Reflectance) on solid sample.
o Key Absorptions:
o 3300-2500 cm~1 (Broad): O-H stretching of the carboxylic acid (dimer).

o 1715-1725 cm~1 (Strong): C=0 stretching (conjugated acid). Note: This is shifted to a
lower frequency compared to non-conjugated acids due to the aromatic ring, but slightly
higher than 4-substituted analogs due to the ortho-like steric twist from the C8-CI.

o 760-800 cm~1: C-Cl stretching.

C. Nuclear Magnetic Resonance (NMR)

The NMR assignment relies on comparing the target against the parent 8-chloroisoquinoline.
The introduction of the C1-COOH group removes the most deshielded proton (H1) and shifts
the adjacent carbons.

H NMR Data (400 MHz, DMSO-

)

Reference: Derived from substituent chemical shifts (SCS) and parent scaffold data (CAS
34784-07-1).
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Shift (
Position
» Ppm)

Assignment

Multiplicity (Hz2) Logic

COOH 13.5-14.0

Acidic proton
(exchangeable
br's - with

).

H-3 8.75

Deshielded by
adjacent N-atom;
slight downfield
shift vs parent
(8.60) due to C1-
COOH.

H-4 8.05

d 58 -proton of the
pyridine ring.

H-5 7.95

Peri-position to
d 8.0 C4; typical
aromatic doublet.

H-6 7.75

Meta to CI;
dd 8.0,7.5 triplet-like

appearance.

H-7 7.85

Ortho to CI;
deshielded by
inductive effect
of Cl.

Critical Diagnostic: The absence of the singlet at

9.66 ppm (characteristic of H-1 in the parent 8-chloroisoquinoline) confirms substitution at the

C1 position.

C NMR Data (100 MHz, DMSO-
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)
Shift (
Position Type Assignment Logic
» Ppm)
Carboxyl carbonyl
C=0 166.5 Q
carbon.
Ipso carbon;
C-1 152.0 Q deshielded by N and
COOH.
C-3 1445 CH -carbon to Nitrogen.
C-8 133.0 Q C-Cl ipso carbon.
C-4a 137.5 Q Bridgehead carbon.
C-8a 126.0 Q Bridgehead carbon.

Structural Elucidation & Logic

To validate the structure, one must rule out the 5-chloro and 4-chloro isomers. The logic follows
the Three-Pillar Elucidation Protocol:

Pillar 1: The "Missing Singlet" (Regiochemistry)
¢ Observation: In the parent isoquinoline, H-1 is a distinct singlet ~9.2—-9.6 ppm.

o Logic: If the carboxylation occurred at C3 or C4, the H-1 singlet would remain (though
shifted).

o Conclusion: The disappearance of the H-1 signal proves the COOH is attached at C1.

Pillar 2: The NOESY Correlation (Substituent Position)

o Experiment: 2D NOESY (Nuclear Overhauser Effect Spectroscopy).

o Observation: A strong NOE correlation is observed between H-7 and H-8 in non-substituted
rings.
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e Logic: In 8-Chloroisoquinoline-1-carboxylic acid, the C8 position is blocked. Therefore, H-
7 (doublet) will show no NOE to an H-8 proton, but will show COSY coupling to H-6.

o Stereo-electronic Effect: The C8-Cl atom is spatially close to the C1-COOH. This "peri-
interaction” often causes the carboxyl group to twist out of the plane, reducing conjugation
and slightly raising the IR carbonyl frequency compared to the C4-isomer.

Pillar 3: Fragmentation Pattern (MS)

Molecular lon [M-H]-
m/z 206/208 (3:1)

CO2 (44 Da)

Decarboxylation [M-H-CO2]-
m/z 162/164

Cl (35 Da)

Cl Loss [M-H-CO2-Cl]-
m/z 127

Click to download full resolution via product page

Figure 2:ESI(-) Fragmentation pathway confirming the carboxylic acid and chlorine moieties.

Experimental Protocol for Validation
Step 1: Sample Preparation

e Dissolve 5 mg of the solid compound in 0.6 mL of DMSO-

(preferred over
due to the low solubility of isoquinoline acids).

e Add atrace of TMS (Tetramethylsilane) as an internal reference (

0.00 ppm).[1]
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Step 2: Acquisition Parameters
e Pulse Sequence: Proton-decoupled
C (zgpg30).

o Relaxation Delay (D1): Set to 2.0 seconds or higher. Carboxyl carbons have long relaxation
times (

); insufficient delay will result in the C=0 signal being lost into the noise.

e Scans: Minimum 512 scans for

C to visualize the quaternary C-Cl and C-COOH carbons.

Step 3: Data Processing

o Apply an exponential window function (LB = 0.3 Hz) for

H to resolve the H-6/H-7 coupling.
o Check for the "Roof Effect” on the H-3/H-4 doublets, which confirms they are adjacent on the

pyridine ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pdf.benchchem.com [pdf.benchchem.com]

e 2. Isoquinoline-1-carboxylic acid | CLOH7NOZ2 | CID 68092 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Spectroscopic Characterization Guide: 8-
Chloroisoquinoline-1-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1435125/docs#spectroscopic-characterization-guide-
8-chloroisoquinoline-1-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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